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Compound of Interest

2-Chloro-5-

Compound Name: [ethyl(phenyl)sulfamoyl]benzoic
acid

CAS No.: 406927-75-1

Cat. No.: B2682262

Get Quote

Executive Summary & Compound Profile

Target Compound: 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid CAS Registry Number:
406927-75-1 Molecular Formula: C1sH14CINO4S Molecular Weight: 339.79 g/mol Application:
Pharmaceutical intermediate and specialized organic building block (sulfonamide derivative).[1]

Objective: This guide provides a rigorous protocol for the verification of the melting point (MP)
of CAS 406927-75-1.[1] Given the specialized nature of this compound, literature values may
be proprietary or variable based on synthesis routes.[1] Therefore, this guide prioritizes
comparative methodology—validating the physical property through two distinct
physicochemical principles: Capillary Method (Optical) and Differential Scanning Calorimetry
(Thermal).[1]

Comparative Methodology: Optical vs. Thermal
Analysis
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To ensure scientific integrity, relying on a single method for a compound with potential

polymorphism (common in sulfonamides) is insufficient.[1] We compare the industry-standard

Capillary method against the advanced Differential Scanning Calorimetry (DSC) method.

ble 1: Technical C . ¢ Verificati hod

Method A: Capillary Melting

Method B: Differential

Feature ) : .
Point (USP <741>) Scanning Calorimetry (DSC)
Optical observation of phase

Principle transition (Solid Measurement of heat flow

Liquid).[1]

difference vs. temperature.[1]

Primary Output

Melting Range (Onset to Clear
Point).

Endothermic Peak (

) & Enthalpy of Fusion (

)-[1]

Precision

(Subjective to observer).

(Instrumental).

Sample Req.

Small (approx. 1-2 mg).[1]

Very Small (2-5 mg).[1]

Impurity Sensitivity

Detects gross impurities (wide

range).[1]

Quantifies purity via Van't Hoff
equation; detects

solvates/polymorphs.

Throughput

Moderate (manual

observation).[1]

High (automated).[1]

Verdict

Best for QC & Quick ID.

Best for R&D, Purity Analysis &

Polymorph Screening.

Experimental Protocols
Protocol A: Capillary Melting Point Determination

(Optical)
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Objective: To determine the melting range (Meniscus to Clear Point) as a preliminary identity
check.

Equipment: Automated Melting Point Apparatus (e.g., Mettler Toledo MP90 or equivalent) with
video playback.

Workflow:
e Sample Preparation:
o Dry the sample of CAS 406927-75-1 at

under vacuum for 4 hours to remove surface moisture/solvents (critical for sulfonamides
which can form hydrates).[1]

o Grind the sample into a fine, homogeneous powder using an agate mortar.[1]
e Loading:
o Fill a clean glass capillary tube to a height of 3 mm.[1]

o Compact the sample by tapping the capillary on a hard surface (or using the instrument's
tamping function) to remove air pockets.[1]

e Determination:
o Ramp 1 (Fast): Heat at

to estimate the MP.

o Ramp 2 (Precise): Start

below the estimated MP.[1] Heat at a rate of

o Data Recording:

o Record
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(first visible liquid).[1]
o Record

(complete dissolution of solid).[1]
o Acceptance Criteria: The range (
) should be

for high-purity material.[1]

Protocol B: Differential Scanning Calorimetry (DSC)
(Thermal)[1]

Objective: To determine the thermodynamic melting point (

) and screen for polymorphic transitions.

Equipment: DSC Instrument (e.g., TA Instruments Q2000 or DSC 25), calibrated with Indium (
)[1]
Workflow:
e Sample Preparation:
o Weigh 2—-4 mg of CAS 406927-75-1 directly into a Tzero aluminum pan.

o Crimp with a pinhole lid (allows volatile escape if solvates are present) or hermetic lid (if

strictly assessing MP).[1]
e Method Setup:
o Equilibrate:

1]

o Ramp: Heat at
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to
(ensure this covers the expected range for benzoic acid derivatives).
o Purge Gas: Nitrogen at 50 mL/min.
e Analysis:
o |dentify the main endothermic event.[1]

o Integrate the peak to calculate the Enthalpy of Fusion (

).[1]

o Critical Check: If a small endotherm appears before the main melt, suspect a solvate
desolvation or a polymorphic transition.[1]

Data Interpretation & Logic Flow

The following diagram illustrates the decision logic when interpreting the melting point data for
CAS 406927-75-1.
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Start: Analyze CAS 406927-75-1

Run Capillary MP
(Rate: 1.0°C/min)

Is Melting Range < 2.0°C?

Yes No

Wide Range (>2°C)

FCTMITENR] [EUE7E1S Suspect Impurities/Wet Sample

Confirm with DSC

Run DSC
(10°C/min, N2)

Multiple Events

Single Sharp Endotherm (Pre-melt or Split Peak)

VERIFIED: Pure Compound
Record Tonset as MP

INVESTIGATE:
1. TGA (Solvates?)
2. XRPD (Polymorphs?)

Click to download full resolution via product page
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Figure 1: Decision logic for verifying melting point and purity using coupled optical and thermal
techniques.

Expected Results & Troubleshooting

For 2-Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid:

o Expected Behavior: As a benzoic acid derivative with a sulfonamide moiety, the compound is
expected to be a crystalline solid.[1]

e Melting Range: While specific literature values for this exact intermediate are proprietary,
structurally similar sulfonamide-benzoic acids typically melt in the range of 140°C — 220°C.[1]

o Note: If your experimental value deviates significantly (>10°C) from the Certificate of
Analysis (CoA) provided by your supplier (e.g., Bidepharm, BLDpharm), perform a mixed
melting point test with a reference standard.

e Common Issue (Polymorphism): Sulfonamides are prone to polymorphism.[1] If DSC shows
two melting peaks (e.g., a small one followed by a large one), the sample may be a mixture
of forms.[1] Recrystallization from a single solvent (e.g., Ethanol or Ethyl Acetate) is
recommended to isolate the stable form.[1]

Troubleshooting Table
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Observation Root Cause Corrective Action

Dry sample at 50°C under

Wide Melting Range (>3°C) Impurities or wet sample.[1] )

vacuum; Recrystallize.

o ) Check HPLC purity; if <98%,

MP Lower than Reference Eutectic impurity effect.[1] )

purify.

Run TGA (Thermogravimetric
DSC: Broad Endotherm Solvent/Water loss ) ) )

] Analysis) to confirm volatile

(approx. 100°C) (Desolvation).[1]

loss.[1]

The MP is likely a

Brown discoloration during decomposition point (

Decomposition.[1]

melt )-[1] Report as "Melting with

decomposition."[1]

References

o USP <741> Melting Range or Temperature.United States Pharmacopeia.[1] (General chapter
describing the capillary method procedures and apparatus classes).

e Ph. Eur. 2.2.14 Melting Point - Capillary Method.European Pharmacopoeia.[1] (Standard for
optical melting point determination in Europe).[1] [1]

e Giron, D. (2002).[1] "Thermal analysis and calorimetric methods in the characterisation of
polymorphs and solvates." Thermochimica Acta, 248, 1-59.[1] (Authoritative text on using
DSC for pharmaceutical solids).

e Supplier Data (CAS 406927-75-1): Bidepharm / BLDpharm Product Specifications for 2-
Chloro-5-[ethyl(phenyl)sulfamoyl]benzoic acid.[1][2][3][4] (Primary source for batch-
specific reference values). [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. CAS Common Chemistry [commonchemistry.cas.org]

2. 748776-36-5|2-Chloro-5-[phenyl(prop-2-en-1-yl)sulfamoyl]benzoic acid|BLD Pharm
[bldpharm.com]

o 3.21525-21-3|2,4-Dichloro-5-(N-(3-chlorophenyl)sulfamoyl)benzoic acid|BLD Pharm
[bldpharm.com]

e 4.331750-21-1|4-([PHenyl(phenylsulfonyl)amino]methyl)benzoic acid|BLD Pharm
[bldpharm.com]

 To cite this document: BenchChem. [Technical Verification Guide: Melting Point
Characterization of CAS 406927-75-1]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2682262/docs#technical-verification-guide-melting-
point-characterization-of-cas-406927-75-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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